Cas no 886496-76-0 (1-Methyl-4-[(thiophene-2-carbonyl)-amino]-1H-imidazole-2-carboxylic acid)

• Product Name: 1-Methyl-4-[(thiophene-2-carbonyl)-amino]-1H-imidazole-2-carboxylic acid
• CAS No: 886496-76-0
• MF: C₁₀H₉N₃O₃S
• MW: 251.2632
• CID: 4663921
• Update Time: 2025-06-11

1-Methyl-4-[(thiophene-2-carbonyl)-amino]-1H-imidazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-METHYL-4-[(THIOPHENE-2-CARBONYL)-AMINO]-1H-IMIDAZOLE-2-CARBOXYLIC ACID
• 1H-Imidazole-2-carboxylic acid, 1-methyl-4-[(2-thienylcarbonyl)amino]-
• 1-Methyl-4-(thiophene-2-carboxamido)-1H-imidazole-2-carboxylic acid
• 1-Methyl-4-[(thiophene-2-carbonyl)-amino]-1H-imidazole-2-carboxylic acid

• Inchi： InChI=1S/C10H9N3O3S/c1-13-5-7(11-8(13)10(15)16)12-9(14)6-3-2-4-17-6/h2-5H,1H3,(H,12,14)(H,15,16)
• InChI Key： IYVFSBFECHKKJX-UHFFFAOYSA-N
• SMILES： CN1C=C(N=C1C(=O)O)NC(=O)C2=CC=CS2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4

1-Methyl-4-[(thiophene-2-carbonyl)-amino]-1H-imidazole-2-carboxylic acid Security Information

• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-Methyl-4-[(thiophene-2-carbonyl)-amino]-1H-imidazole-2-carboxylic acid

Introduction to 1-Methyl-4-[(thiophene-2-carbonyl)-amino]-1H-imidazole-2-carboxylic acid (CAS No. 886496-76-0) and Its Emerging Applications in Chemical Biology

1-Methyl-4-[(thiophene-2-carbonyl)-amino]-1H-imidazole-2-carboxylic acid, identified by the CAS number 886496-76-0, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to the imidazole derivatives family, which is well-known for its broad spectrum of biological activities. The presence of a thiophene moiety and an amino group appended to the imidazole core introduces additional reactivity and potential for biological interaction, making it a valuable scaffold for drug discovery and material science applications.

The structural motif of 1-Methyl-4-[(thiophene-2-carbonyl)-amino]-1H-imidazole-2-carboxylic acid consists of a central imidazole ring substituted with a methyl group at the 1-position, a carbonyl-amino group at the 4-position linked to a thiophene ring, and a carboxylic acid functionality at the 2-position. This arrangement endows the molecule with multiple sites for chemical modification, enabling its use in the synthesis of complex derivatives with tailored biological properties. The thiophene ring, in particular, is known for its stability and ability to participate in various hydrogen bonding interactions, which can be exploited in designing molecules with enhanced binding affinity.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of 1-Methyl-4-[(thiophene-2-carbonyl)-amino]-1H-imidazole-2-carboxylic acid as a lead compound for developing novel therapeutic agents. Studies have demonstrated that the compound can interact with biological targets such as enzymes and receptors through multiple non-covalent interactions, including hydrogen bonding, π-stacking, and hydrophobic effects. These interactions are critical for modulating biological pathways and have been leveraged in the design of small-molecule inhibitors.

In particular, the carbonyl-amino group at the 4-position of 1-Methyl-4-[(thiophene-2-carbonyl)-amino]-1H-imidazole-2-carboxylic acid serves as a versatile handle for further functionalization. This feature has been exploited in synthetic studies to introduce various pharmacophores, thereby expanding the chemical space available for drug discovery. For instance, recent research has shown that derivatives of this compound exhibit promising activity against certain kinases, which are key enzymes involved in cancer progression. The ability to fine-tune the electronic and steric properties of these derivatives allows researchers to optimize their potency and selectivity.

The incorporation of a thiophene ring into 1-Methyl-4-[(thiophene-2-carbonyl)-amino]-1H-imidazole-2-carboxylic acid also contributes to its unique physicochemical properties. Thiophenes are known for their ability to enhance solubility and bioavailability in drug candidates, making them attractive for medicinal chemistry applications. Moreover, thiophene-based compounds have been widely studied for their antimicrobial and anti-inflammatory properties, further supporting the potential therapeutic relevance of this scaffold.

From a synthetic chemistry perspective, 1-Methyl-4-[(thiophene-2-carbonyl)-amino]-1H-imidazole-2-carboxylic acid represents an excellent building block for constructing more complex molecules. The presence of multiple reactive sites allows for diverse synthetic strategies, including condensation reactions, nucleophilic substitutions, and cyclizations. These reactions can be orchestrated under mild conditions, ensuring high yields and purity of the final products. Such synthetic accessibility makes this compound particularly valuable for both academic research and industrial applications.

Recent experimental studies have also explored the role of 1-Methyl-4-[(thiophene-2-carbonyl)-amino]-1H-imidazole-2-carboxylic acid in material science applications. Its ability to form stable coordination complexes with metal ions has been utilized in designing functional materials with applications in catalysis and sensing. For example, complexes formed between this compound and transition metals such as copper and zinc have shown enhanced catalytic activity in organic transformations, highlighting its potential beyond traditional pharmaceutical applications.

The growing interest in 1-Methyl-4-[(thiophene-2-carbonyl)-amino]-1H-imidazole-2-carboxylic acid is also reflected in its increasing use as an intermediate in large-scale syntheses. Pharmaceutical companies and research institutions are increasingly incorporating this compound into their libraries due to its versatility and well-documented reactivity. As a result, there has been a surge in publications reporting novel derivatives and applications derived from this scaffold.

In conclusion, 1-Methyl - 4 - [(thiophene - 2 - carbonyl) - amino] - 1 H - imidazole - 2 - carboxylic acid (CAS No . 886496 - 76 - 0) is a multifaceted compound with significant potential across multiple domains of chemical biology . Its unique structural features , coupled with its synthetic tractability , make it an invaluable tool for drug discovery , material science , and beyond . As research continues to uncover new applications for this compound , it is likely to remain at the forefront of scientific investigation .